![molecular formula C9H12O2 B029802 4-Methoxyphenethyl alcohol CAS No. 702-23-8](/img/structure/B29802.png)
4-Methoxyphenethyl alcohol
Overview
Description
4-Methoxyphenethyl alcohol is a natural product found in Amorphophallus albispathus, Mimusops elengi, and other organisms . It is an aromatic alcohol and is the major component in the anise-like odor produced by Amorphophallus .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the reaction of p-methoxy phenylacetic acid with sodium borohydride and boron trifluoride etherate in tetrahydrofuran at room temperature . The reaction yields nearly colorless oil methoxybenzyl alcohol with a yield of 98.3% .Molecular Structure Analysis
The molecular formula of this compound is C9H12O2 . The IUPAC name is 2-(4-methoxyphenyl)ethanol . The InChI is InChI=1S/C9H12O2/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5,10H,6-7H2,1H3 .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it’s known that this compound can inhibit the protein, RNA, and DNA synthesis in Escherichia coli .Physical and Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . Its molecular weight is 152.19 g/mol . The compound is white to light yellow in color .Scientific Research Applications
Oxidation and Catalysis
4-Methoxyphenethyl alcohol has been utilized in the oxidation of primary alcohols to carboxylic acids, catalyzed by TEMPO and bleach. This process is significant for waste disposal and understanding catalytic cycles in organic syntheses (Zhao et al., 2005).
α-Glucosidase Inhibition
A derivative of this compound, specifically 4-methoxyphenethyl (E)-3-(o-tolyl)acrylate, showed significant α-glucosidase inhibition activity, surpassing the standard drug acarbose. This discovery holds potential for diabetes treatment and understanding enzyme inhibition mechanisms (Santoso et al., 2022).
Protective Group in Organic Synthesis
4-Methoxyphenethyl ethers are used as protecting groups in organic synthesis. FeCl3 has been found effective in catalyzing the deprotection of methoxyphenylmethyl-type ethers, leading to the production of oligomeric derivatives and alcohols (Sawama et al., 2015).
Electrolysis in Organic Chemistry
4-Methoxybenzyl alcohol, closely related to this compound, has been used in paired electrolysis studies. This research demonstrated the synthesis of valuable chemicals like 4-methoxybenzaldehyde with no waste, showcasing efficient use in organic reaction chemistry (Sherbo et al., 2018).
Pest Attractant
In pest management, this compound has been added to lures for the European corn borer, significantly increasing catches. This application provides an efficient method for pest detection and monitoring (Tóth et al., 2017).
Photocatalysis
In photocatalytic oxidation, derivatives of benzyl alcohol, such as 4-methoxybenzyl alcohol, have been oxidized into corresponding aldehydes using TiO2 photocatalysts under O2 atmosphere. This process, involving both UV-light and visible light, is crucial for understanding photocatalytic reactions (Higashimoto et al., 2009).
Biocatalysis
This compound has been synthesized from 4-methoxyacetophenone using Lactobacillus senmaizuke as a biocatalyst. Optimization of this process is vital for the production of drug intermediates like antihistamines (Kavi et al., 2021).
Future Directions
4-Methoxyphenethyl alcohol has been used in the preparation of 4-(2-iodoethyl)phenol by refluxing it with 47% hydriodic acid . It may also be used in the preparation of certain tetrahydroquinoline derivatives . These applications suggest potential future directions for research and development involving this compound.
Mechanism of Action
Target of Action
4-Methoxyphenethyl alcohol, also known as 2-(4-Methoxyphenyl)ethanol, primarily targets Escherichia coli . It inhibits the synthesis of proteins, RNA, and DNA in this bacterium .
Mode of Action
It is known that the compound interacts with the biochemical machinery of escherichia coli, leading to the inhibition of protein, rna, and dna synthesis . This interaction disrupts the normal functioning of the bacterium, leading to its eventual death or growth inhibition.
Biochemical Pathways
Given its inhibitory effects on protein, rna, and dna synthesis, it can be inferred that the compound interferes with the fundamental processes of transcription and translation in escherichia coli . These processes are crucial for the growth and survival of the bacterium.
Result of Action
The primary result of the action of this compound is the inhibition of growth or death of Escherichia coli . By inhibiting the synthesis of proteins, RNA, and DNA, the compound disrupts the normal functioning of the bacterium, leading to its eventual death or growth inhibition.
Biochemical Analysis
Biochemical Properties
4-Methoxyphenethyl alcohol plays a significant role in biochemical reactions, particularly in the inhibition of protein, RNA, and DNA synthesis in Escherichia coli This compound interacts with various enzymes and proteins, affecting their activity and function For instance, it has been observed to inhibit the synthesis of essential biomolecules, thereby impacting the growth and proliferation of bacterial cells
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. In bacterial cells, such as Escherichia coli, this compound inhibits the synthesis of proteins, RNA, and DNA, leading to a disruption in cellular processes and growth . This compound’s ability to interfere with fundamental cellular mechanisms makes it a potential candidate for antimicrobial applications.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It inhibits enzyme activity, particularly those involved in the synthesis of proteins, RNA, and DNA . This inhibition is achieved by binding to the active sites of these enzymes, preventing them from catalyzing their respective reactions. Additionally, this compound may induce changes in gene expression, further affecting cellular function and viability.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. This compound is relatively stable under standard laboratory conditions, but its activity may decrease over extended periods due to degradation. Long-term studies have shown that this compound can have sustained inhibitory effects on bacterial growth, making it a valuable compound for prolonged antimicrobial applications .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it exhibits antimicrobial properties without significant toxicity. At higher doses, it may cause adverse effects, including toxicity and disruption of normal cellular functions. Studies have shown that there is a threshold dosage beyond which the compound’s beneficial effects are outweighed by its toxic effects . Understanding the dosage-dependent effects of this compound is crucial for its safe and effective use in therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. It is metabolized primarily in the liver, where it undergoes oxidation and conjugation reactions. These metabolic processes result in the formation of metabolites that are excreted from the body. The interaction of this compound with metabolic enzymes can affect metabolic flux and the levels of other metabolites in the body .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These transporters facilitate the movement of the compound across cellular membranes, ensuring its proper localization and accumulation in target tissues. The distribution of this compound within the body is influenced by its chemical properties, such as solubility and affinity for binding proteins .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications. Its localization can affect its interaction with biomolecules and its overall efficacy in inhibiting cellular processes. Understanding the subcellular distribution of this compound is essential for optimizing its use in therapeutic applications .
Properties
IUPAC Name |
2-(4-methoxyphenyl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5,10H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUWDOZOUJWEPBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5041518 | |
Record name | 4-Methoxybenzeneethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5041518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
702-23-8 | |
Record name | 2-(4-Methoxyphenyl)ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=702-23-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methoxybenzeneethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000702238 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 702-23-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=408325 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzeneethanol, 4-methoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Methoxybenzeneethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5041518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | p-methoxyphenethyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.789 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-METHOXYPHENETHYL ALCOHOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3MWL5NZE9K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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